4,5,6,7-Tetrahydro-1,3-benzothiazol-6-amine dihydrochloride

• IUPAC Name: 4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine;dihydrochloride
• InChI: InChI=1S/C7H10N2S.2ClH/c8-5-1-2-6-7(3-5)10-4-9-6;;/h4-5H,1-3,8H2;2*1H
• InChI Key: PHKYCWWMEZVIIT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(CC1N)SC=N2.Cl.Cl
• Molecular Formula: C7H12Cl2N2S
• Molecular Weight: 227.15 g/mol
• CAS RN: 1955518-29-2

Description

“4,5,6,7-Tetrahydro-1,3-benzothiazol-6-amine dihydrochloride” is a chemical compound with the CAS Number: 1909295-03-9. It has a molecular weight of 227.16. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The IUPAC name for this compound is (S)-4,5,6,7-tetrahydrobenzo[d]thiazol-6-amine dihydrochloride. The InChI code for this compound is 1S/C7H10N2S.2ClH/c8-5-1-2-6-7(3-5)10-4-9-6;;/h4-5H,1-3,8H2;2*1H/t5-;;/m0…/s1.

Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature. It has a molecular weight of 227.16.

Scientific Research Applications

Antitumor Applications

The antitumor properties of benzothiazoles, including compounds structurally related to 4,5,6,7-Tetrahydro-1,3-benzothiazol-6-amine dihydrochloride, have been extensively studied. One research highlights the synthesis of N-acyl derivatives of arylamines and their selective antitumor activity against various cancer cell lines. This study emphasizes the critical role of N-acetylation and oxidation in the metabolism of these compounds, contributing to their antitumor efficacy. Specifically, N-acetylation of certain derivatives dramatically affects their therapeutic potential, maintaining selective antitumor activity (Chua et al., 1999).

Neurological Applications

Research into the neurological applications of benzothiazoles and their derivatives, such as selective inhibitors of glial GABA uptake, underscores the potential of these compounds in treating neurological disorders. Studies on the enantiomers of specific benzothiazole derivatives have demonstrated their potent and selective inhibition of glial GABA uptake, highlighting their potential as therapeutic agents in neurological conditions (Falch et al., 1999).

Chemical Synthesis and Methodology

Benzothiazole derivatives also play a significant role in chemical synthesis and methodology. For instance, research on the solution-phase synthesis of hindered N-methylated tetrapeptides using benzothiazole-protected amino acid chlorides showcases the utility of benzothiazoles in synthesizing complex peptides. This approach facilitates the preparation of cyclosporin subunits, highlighting the versatility of benzothiazoles in peptide synthesis (Vedejs & Kongkittingam, 2000).

Antimicrobial Activity

The antimicrobial activity of benzothiazole derivatives is another area of interest. Studies have shown that certain benzothiazole derivatives possess good to moderate antibacterial activity against various microorganisms, including both Gram-positive and Gram-negative bacteria. This suggests the potential of these compounds in developing new antimicrobial agents (Chavan & Pai, 2007).

Molecular Probes and Sensors

Additionally, benzothiazoles have been explored as molecular probes and sensors. A study describes the synthesis of a highly water-soluble fluorescent and colorimetric pH probe based on a benzothiazole derivative. This probe demonstrates utility in monitoring pH changes in both acidic and alkaline solutions, with potential applications in intracellular pH imaging (Diana et al., 2020).

Safety and Hazards

The compound has been classified under GHS07 for safety. The hazard statements include H303, H315, H319, and H335. Precautionary measures include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.